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Compound of Interest

Compound Name: 9-Methyladenine

Cat. No.: B015306 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 9-Methyladenine, including operational and disposal plans, to

empower your team with the knowledge to manage this chemical responsibly.

Chemical Profile and Hazards

9-Methyladenine (CAS No. 700-00-5) is a derivative of adenine and is classified as hazardous.

[1] It is harmful if swallowed and may cause skin, eye, and respiratory irritation.[1][2] Adherence

to proper safety protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling 9-Methyladenine.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin Protection Gloves

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber)

must be inspected prior to use.

[3][4]

Protective Clothing

Wear a lab coat or long-

sleeved clothing. For larger

scale operations, fire/flame

resistant and impervious

clothing is recommended.[3][4]

Respiratory Protection Respirator

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149

approved respirator should be

used.[4][5]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the stability of 9-Methyladenine and

ensuring a safe working environment.
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Aspect Procedure

Ventilation

Handle in a well-ventilated place. Ensure that

eyewash stations and safety showers are close

to the workstation location.[1][3]

Handling Practices

Avoid contact with skin and eyes. Avoid the

formation of dust and aerosols. Do not eat,

drink, or smoke when using this product. Wash

hands thoroughly after handling.[1][3]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from

strong oxidizing agents.[3]

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Get medical

attention.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is necessary to prevent environmental

contamination and further exposure.

Action Procedure

Accidental Release

Ensure adequate ventilation. Evacuate

personnel to safe areas. Avoid dust formation.

Sweep up and shovel into suitable, closed

containers for disposal.[3][5]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

regional, and national regulations.[1]

Procedural Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and

disposal of 9-Methyladenine in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of 9-Methyladenine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b015306?utm_src=pdf-body-img
https://www.benchchem.com/product/b015306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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